Cas no 556801-15-1 (Defluoro Linezolid)

• Product Name: Defluoro Linezolid
• CAS No: 556801-15-1
• Molecular Formula: C₁₆H₂₁N₃O₄
• Molecular Weight: 319.35564
• MDL: MFCD24386411
• CID: 1058560
• PubChem ID: 44274320

Defluoro Linezolid Properties

Names and Identifiers

• Defluoro Linezolid
• N-[[(5S)-3-(4-morpholin-4-ylphenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]acetamide
• DefluoroLinezolid
• N-[3-(4-Morpholin-4-yl-phenyl)-2-oxo-oxaZolidin-(5S)-ylmethyl]-acetamide
• DTXSID40658120
• DESFLUORO LINEZOLID [USP IMPURITY]
• Desfluoro linezolid
• V3J7BL87UT
• (S)-N-((3-(4-Morpholinophenyl)-2-oxooxazolidin-5-yl)methyl)acetamide
• SCHEMBL5431183
• N-{[(5S)-3-[4-(MORPHOLIN-4-YL)PHENYL]-2-OXO-1,3-OXAZOLIDIN-5-YL]METHYL}ACETAMIDE
• N-({(5S)-3-[4-(Morpholin-4-yl)phenyl]-2-oxo-1,3-oxazolidin-5-yl}methyl)acetamide
• MFCD24386411
• UNII-V3J7BL87UT
• 556801-15-1
• Linezolid_desfluoro
• Acetamide, N-(((5S)-3-(4-(4-morpholinyl)phenyl)-2-oxo-5-oxazolidinyl)methyl)-
• Desfluorolinezolid
• C16H21N3O4
• CHEMBL283540
• A899771

• MDL： MFCD24386411
• InChIKey： LEUDKGFPUHLJBJ-HNNXBMFYSA-N
• Inchi： InChI=1S/C16H21N3O4/c1-12(20)17-10-15-11-19(16(21)23-15)14-4-2-13(3-5-14)18-6-8-22-9-7-18/h2-5,15H,6-11H2,1H3,(H,17,20)/t15-/m0/s1
• SMILES： CC(=O)NCC1CN(C(=O)O1)C2=CC=C(C=C2)N3CCOCC3

Computed Properties

• Exact Mass: 319.153206g/mol
• Surface Charge: 0
• XLogP3: 0.6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 319.153206g/mol
• Monoisotopic Mass: 319.153206g/mol
• Topological Polar Surface Area: 71.1Ų
• Heavy Atom Count: 23
• Complexity: 431
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 1.95480
• PSA: 74.60000